Cas no 1823375-28-5 (7-Oxaspiro[3.5]nonan-1-amine hydrochloride)

• Product Name: 7-Oxaspiro[3.5]nonan-1-amine hydrochloride
• CAS No: 1823375-28-5
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 4934150
• PubChem ID: 71744022
• Update Time: 2025-05-25

7-Oxaspiro[3.5]nonan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Oxaspiro[3.5]nonan-1-amine hydrochloride
• 7-OXASPIRO[3.5]NONAN-1-AMINE HCL

• Inchi： 1S/C8H15NO.ClH/c9-7-1-2-8(7)3-5-10-6-4-8;/h7H,1-6,9H2;1H
• InChI Key： CETUGBHRJDJEHG-UHFFFAOYSA-N
• SMILES： Cl.O1CCC2(CC1)CCC2N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 129
• Topological Polar Surface Area: 35.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 7-Oxaspiro[3.5]nonan-1-amine hydrochloride

Introduction to 7-Oxaspiro[3.5]nonan-1-amine hydrochloride (CAS No. 1823375-28-5)

7-Oxaspiro[3.5]nonan-1-amine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1823375-28-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This spirocyclic amine derivative has garnered attention due to its unique structural framework and potential biological activities, making it a subject of extensive investigation in drug discovery and development.

The molecular structure of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride consists of a spirocyclic core, which is a fused ring system comprising an oxazoline ring and a nonane ring. This distinctive arrangement imparts specific steric and electronic properties to the molecule, which are critical for its interaction with biological targets. The presence of an amine functional group at the 1-position and a hydrochloride salt form enhances its solubility and pharmacokinetic profile, making it more suitable for formulation and administration in therapeutic applications.

In recent years, there has been growing interest in spirocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological receptors. The oxaspiro scaffold, in particular, has shown promise in various pharmacological contexts, including neurodegenerative diseases, inflammation, and cancer. Preliminary studies on 7-Oxaspiro[3.5]nonan-1-amine hydrochloride have suggested that it may possess inhibitory properties against certain enzymes and receptors involved in these conditions.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutics. Researchers have been exploring its efficacy in preclinical models, focusing on its ability to modulate pathways relevant to human health and disease. For instance, investigations have hinted at its potential role in inhibiting kinases and other enzymes that are aberrantly activated in cancer cells, thereby offering a novel mechanism of action for anticancer agents.

The synthesis of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride represents a significant achievement in organic chemistry, particularly in the field of spirocyclic compound construction. The synthetic route involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Advances in synthetic methodologies have enabled chemists to optimize these processes, making it feasible to produce sufficient quantities for both research and potential clinical trials.

The pharmacological profile of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride is still under active investigation, but early findings are promising. In vitro studies have demonstrated interactions with various biological targets, including protein kinases and transcription factors. These interactions suggest that the compound may be capable of influencing multiple signaling pathways simultaneously, which could be advantageous for treating complex diseases that involve dysregulation of several pathways.

Furthermore, the hydrochloride salt form of this compound enhances its pharmacokinetic properties, such as solubility and stability, which are crucial factors for drug formulation and delivery. This makes 7-Oxaspiro[3.5]nonan-1-amine hydrochloride a more viable candidate for further development compared to its free base form.

The role of computational chemistry and molecular modeling has been instrumental in understanding the binding mechanisms of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride with biological targets. These tools have allowed researchers to predict how the compound interacts with proteins and enzymes at an atomic level, providing insights into its potential efficacy and selectivity. Such computational studies are often used in conjunction with experimental data to refine lead compounds and optimize their pharmacological properties.

Recent advancements in drug discovery technologies have also facilitated high-throughput screening (HTS) campaigns targeting 7-Oxaspiro[3.5]nonan-1-amine hydrochloride and related analogs. HTS allows for rapid testing of large libraries of compounds against various biological assays, enabling researchers to identify promising candidates more efficiently than traditional methods alone.

The potential therapeutic applications of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride are broad and span multiple disease areas. In oncology, for example, this compound shows promise as an inhibitor of tyrosine kinases that play a role in tumor growth and metastasis. Additionally, its ability to modulate inflammatory pathways makes it a candidate for treating autoimmune diseases such as rheumatoid arthritis.

In neurodegenerative diseases like Alzheimer's and Parkinson's disease, the spirocyclic structure of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride may interact with amyloid-beta plaques or alpha-synuclein aggregates, respectively. By targeting these pathological markers directly or indirectly through downstream signaling pathways, the compound could offer a new approach to managing these debilitating conditions.

The safety profile of 7-Oxaspiro[3.5]nonan-1-amine hydrochloride is another critical aspect that is being thoroughly evaluated through preclinical toxicology studies. These studies assess various parameters such as acute toxicity, chronic toxicity, genotoxicity, and carcinogenicity to ensure that the compound is safe for human use if further developed into a drug.

In conclusion,7-Oxaspiro[3.5]nonan-1-amine hydrochloride (CAS No. 1823375-28-5) represents a promising candidate for pharmaceutical development due to its unique structural features and potential biological activities。 Its spirocyclic core provides distinct steric and electronic properties that make it an attractive scaffold for drug design。 Ongoing research continues to explore its therapeutic potential across various disease areas， with particular focus on oncology， inflammation，and neurodegenerative disorders。 As our understanding of this compound grows， so does the likelihood that it will play a significant role in future medical treatments。